BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Commercial Sourcing &
Validation of 4-Chloro-5-isopropylpyrimidine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Chloro-5-isopropylpyrimidine
CAS No.: 1015846-32-8
Cat. No.: B1416246
Get Quote
. J

Executive Summary & Chemical Profile

4-Chloro-5-isopropylpyrimidine (CAS: 1015846-32-8) is a high-value heterocyclic building
block.[1] Its electrophilic C4-chlorine atom makes it a prime candidate for Nucleophilic Aromatic
Substitution (SNAr) reactions, allowing researchers to graft the 5-isopropylpyrimidine moiety
onto complex scaffolds—a common pharmacophore in CDK (Cyclin-Dependent Kinase)
inhibitors and next-generation fungicides.

However, its reactivity presents a double-edged sword: the compound is moisture-sensitive and
prone to hydrolysis, reverting to its inactive hydroxy precursor. This guide provides a self-
validating sourcing strategy to ensure material integrity from vendor to bench.

Chemical Identity
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Attribute Specification
CAS Number 1015846-32-8
IUPAC Name 4-Chloro-5-(propan-2-yl)pyrimidine
Molecular Formula C7H9CIN2
Molecular Weight 156.61 g/mol
Colorless to light yellow liquid (or low-melting
Appearance .
solid)
N Soluble in DCM, EtOAc, DMSO; hydrolyzes in
Solubility
water
Key Hazard Corrosive (Skin Corr.[2] 1B), Moisture Sensitive

Sourcing Landscape: Supplier Tiering

Sourcing this intermediate requires balancing speed (catalog) vs. scalability (bulk). The market
is divided into two primary tiers.

Tier 1: Catalog Suppliers (R&D Scale: 1g — 100g)

Best for: Medicinal chemistry hit-to-lead, reference standards.
o BLD Pharm: High reliability for heterocyclic building blocks; typically stocks 97%-+ purity.

e Fluorochem: Strong presence in Europe/UK; excellent documentation (NMR/LCMS
provided).

e Synblock: Specializes in novel pyridine/pyrimidine derivatives.

Tier 2: Bulk & Custom Synthesis (Pilot Scale: 1kg+)

Best for: Process development, GLP tox batches.

o WuXi AppTec / Pharmablock: Capable of multi-kilogram campaigns with validated impurity
profiles.
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e Enamine: Large stock of building blocks, often with "make-on-demand"” capability for

analogs.
Supplier Comparison Matrix

Feature Tier 1 (Catalog) Tier 2 (Bulk/Custom)
Purity Guarantee >95% or >97% >98% (Customizable)
Lead Time 2-5 Days 4-8 Weeks

] ) Full CoA, RoS, Solvent
Documentation Basic CoA (H-NMR, LCMS) )

Residuals

Cost High ($/9) Low ($/kg)

Technical Validation Protocol (The "Self-Validating
System")

Trusting a Certificate of Analysis (CoA) is insufficient for moisture-sensitive electrophiles. You
must implement an Incoming Goods Inspection (IGl) protocol.

A. The Synthesis-Impurity Correlation

Understanding how the material is made reveals what impurities to look for. The standard
industrial route involves the chlorination of 5-isopropyl-4-hydroxypyrimidine using phosphorus
oxychloride (POCI3).

Visualization: Synthesis & Impurity Logic
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Caption: Synthesis pathway highlighting the critical reversion to the hydroxy impurity upon
moisture exposure.

B. Analytical Method: Reverse-Phase HPLC

Challenge: The chloro-group is labile. Standard aqueous runs can degrade the sample during
analysis. Solution: Use a buffered, acidic mobile phase and prepare samples in anhydrous
acetonitrile.

Protocol:

e Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 100 mm, 3.5 yum) or equivalent.
» Mobile Phase A: 0.1% Phosphoric Acid in Water (Acid stabilizes the CI-C bond).
o Mobile Phase B: Acetonitrile (HPLC Grade).

» Gradient: 5% B to 95% B over 10 minutes.

e Flow Rate: 1.0 mL/min.

o Detection: UV @ 254 nm.

o Sample Prep: Dissolve 1 mg in 1 mL dry Acetonitrile. Inject immediately. Do not use
water/methanol as diluent.

Acceptance Criteria:
e Purity: 2 97.0% (Area %).[3]
e Impurity A (Hydroxy-precursor): < 0.5%. (Elutes earlier than main peak due to polarity).

o Water Content (Karl Fischer): < 0.1% (Strict limit to prevent shelf-degradation).

Handling & Storage Strategy
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This material is a corrosive liquid/low-melting solid that degrades autocatalytically if HCI is
liberated by hydrolysis.

o Receipt: Inspect bottle seal immediately. If the septum is pierced or the cap is loose,
quarantine the lot.

» Storage: Store at 2°C — 8°C under an inert atmosphere (Argon/Nitrogen).

e Usage: Warm to room temperature before opening to prevent condensation. Handle in a
fume hood; use dry syringes for transfer.

Vendor Qualification Workflow

Use this logic flow to approve a new supplier for critical intermediates.
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New Supplier Identified
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Caption: Step-by-step decision matrix for qualifying a new source of 4-Chloro-5-
isopropylpyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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